Cas no 887220-96-4 (3-phenyl-1,4,8-triazaspiro4.5dec-3-en-2-one)

• Product Name: 3-phenyl-1,4,8-triazaspiro4.5dec-3-en-2-one
• CAS No: 887220-96-4
• MF: C₁₃H₁₅N₃O
• MW: 229.277702569962
• MDL: MFCD06751102
• CID: 3158131
• PubChem ID: 7470558
• Update Time: 2025-04-21

3-phenyl-1,4,8-triazaspiro4.5dec-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Phenyl-1,4,8-triaza-spiro[4.5]dec-3-en-2-one
• F3062-0002
• AKOS001765710
• SR-01000024838
• SR-01000024838-1
• BS-3090
• 887220-96-4
• STL134127
• VU0421891-2
• EN300-234960
• 3-phenyl-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• 3-phenyl-1,4,8-triazaspiro4.5dec-3-en-2-one

• MDL： MFCD06751102
• Inchi： 1S/C13H15N3O/c17-12-11(10-4-2-1-3-5-10)15-13(16-12)6-8-14-9-7-13/h1-5,14H,6-9H2,(H,16,17)
• InChI Key： FOGBSBXOAACIHS-UHFFFAOYSA-N
• SMILES： O=C1C(C2C=CC=CC=2)=NC2(CCNCC2)N1

Computed Properties

• Exact Mass: 229.121512110g/mol
• Monoisotopic Mass: 229.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 53.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives